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Introduction

Calcein acetoxymethyl ester (Calcein AM) is a widely utilized fluorescent probe for determining
cell viability and membrane integrity. Its lipophilic nature allows for easy passage through the
membranes of living cells. Once inside, intracellular esterases hydrolyze the non-fluorescent
Calcein AM into the highly fluorescent, hydrophilic calcein. This conversion traps the calcein
within cells that possess both intact cell membranes and active esterase activity, making it a
reliable indicator of cell viability. However, the accuracy and reproducibility of experiments
employing Calcein AM are critically dependent on its stability and proper storage. This guide
provides an in-depth overview of the factors influencing Calcein AM stability and outlines best
practices for its storage and handling.

Mechanism of Action

The functionality of Calcein AM relies on a two-step intracellular process. Initially, the non-polar,
non-fluorescent Calcein AM passively crosses the cell membrane into the cytoplasm.
Subsequently, ubiquitous intracellular esterases cleave the acetoxymethyl (AM) ester groups,
converting the molecule into the polar, fluorescent calcein. The resulting calcein is well-retained
within the cytoplasm of healthy cells with intact membranes.
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Figure 1: Mechanism of Calcein AM conversion in viable cells.

Stability of Calcein AM

The stability of Calcein AM is paramount for obtaining reliable experimental results. The
primary degradation pathway is hydrolysis of the AM esters, which can occur both chemically
and enzymatically. This premature conversion to calcein outside of the cells leads to high
background fluorescence and reduced signal-to-noise ratio.

Solid Form

In its solid, lyophilized form, Calcein AM is relatively stable. When stored correctly, it can be
expected to maintain its integrity for an extended period.

Parameter Condition Stability Reference

G-Biosciences,
Temperature <-20°C At least 1 year.[1][2][3] Thermo Fisher

Scientific, Elabscience

Stable for at least 2

Chemodex
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] Essential to prevent Abcam, Thermo
Atmosphere Desiccated ] ] S
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The stability of Calcein AM is significantly reduced once it is dissolved. The choice of solvent
and the storage conditions of the resulting solution are critical.

Anhydrous dimethyl sulfoxide (DMSO) is the recommended solvent for preparing Calcein AM
stock solutions. The absence of water is crucial to minimize hydrolysis during storage.

Parameter Condition Stability Reference

Biomol,
Up to 6 months.[6][7]
Temperature <-20°C 8] MedChemEXxpress,
BD Pharmingen

At least 6 months.[9] Biotium

One month or longer.

Biotium
[10]
] Recommended to )
. ] Small, single-use ) Biomol, BD
Aliquoting ) avoid repeated freeze- ]
aliquots Pharmingen
thaw cycles.[6][8]
_ Anhydrous DMSO, Crucial to prevent Abcam, Thermo
Moisture } ] ) S
desiccated storage hydrolysis.[2][5] Fisher Scientific
Light Protected from light Store in the dark.[5][6] Biomol, Abcam

Calcein AM is highly susceptible to hydrolysis in aqueous buffers (e.g., PBS, HBSS). Therefore,
working solutions should be prepared immediately before use.
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Parameter Condition Stability Reference
Room Temperature / Must be used )

Temperature ) ) Biomol
37°C immediately.[6]

Should be used within
2-4 hours.[1]

G-Biosciences

Should be used within Thermo Fisher

one day.[2][9] Scientific, Biotium
H Neutral to slightly Hydrolysis rate can be  General chemical
P alkaline pH-dependent. principles

Recommended Storage and Handling Conditions

To ensure the optimal performance of Calcein AM, the following storage and handling
procedures are recommended.

Long-Term Storage (Solid)

o Temperature: Store the lyophilized powder at or below -20°C.[1][2][3][9]

o Atmosphere: Keep in a desiccator or a container with desiccant to protect from moisture.[2]

[5]

 Light: Protect from light by storing in an amber vial or a dark container.[1][5]

Preparation and Storage of Stock Solution (in
Anhydrous DMSO)

 Warm to Room Temperature: Before opening, allow the vial of solid Calcein AM to equilibrate
to room temperature to prevent condensation of moisture from the air onto the powder.[2]

e Use Anhydrous DMSO: Reconstitute the solid Calcein AM in high-quality, anhydrous DMSO
to the desired stock concentration (typically 1-5 mM).[5]

» Aliquot: Dispense the stock solution into small, single-use aliquots in low-protein-binding
tubes.
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o Storage: Store the aliquots at or below -20°C, protected from light.[6][8] Avoid repeated
freeze-thaw cycles.[6]

Preparation of Working Solution (in Aqueous Buffer)

o Thaw Stock Solution: Thaw a single aliquot of the DMSO stock solution immediately before
use.

 Dilute in Buffer: Dilute the stock solution to the final working concentration (typically 1-10 puM)
in a suitable aqueous buffer such as PBS or HBSS.[5]

e Immediate Use: Use the aqueous working solution immediately, as it is prone to hydrolysis.

[1][6]
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Figure 2: Recommended workflow for Calcein AM storage and handling.
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Experimental Protocol: Assessment of Calcein AM
Hydrolysis
This protocol provides a general method for assessing the stability of Calcein AM in different

solutions by measuring the increase in fluorescence due to spontaneous hydrolysis.

Materials

e Calcein AM

Anhydrous DMSO

Aqueous buffer (e.g., PBS, pH 7.4)

Black, clear-bottom 96-well plate

Fluorescence plate reader with excitation at ~490 nm and emission at ~520 nm

Incubator or temperature-controlled environment

Procedure

o Prepare Calcein AM Stock Solution: Prepare a 1 mM stock solution of Calcein AM in
anhydrous DMSO.

e Prepare Test Solutions:

o Agueous Stability: Dilute the Calcein AM stock solution to a final concentration of 5 uM in
the aqueous buffer of choice (e.g., PBS).

o DMSO Stability: Prepare a 50 uM solution of Calcein AM in anhydrous DMSO.

e Plate Preparation:
o Add 100 puL of the aqueous Calcein AM solution to triplicate wells of the 96-well plate.
o Add 100 pL of the DMSO Calcein AM solution to triplicate wells.

o Add 100 pL of the buffer or DMSO alone to serve as a blank.
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e |ncubation and Measurement:

o Incubate the plate at the desired temperature (e.g., room temperature or 37°C), protected
from light.

o Measure the fluorescence intensity at regular time intervals (e.g., 0, 15, 30, 60, 120
minutes) using a fluorescence plate reader.

e Data Analysis:

o Subtract the average fluorescence of the blank wells from the average fluorescence of the
Calcein AM-containing wells at each time point.

o Plot the background-corrected fluorescence intensity versus time. An increase in
fluorescence over time indicates hydrolysis of Calcein AM to calcein.
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Figure 3: Experimental workflow for assessing Calcein AM stability.

Conclusion

The chemical stability of Calcein AM is a critical factor for its successful application in cell
viability and other fluorescence-based assays. In its solid form, it is stable for long periods
when stored under appropriate conditions. However, in solution, particularly in aqueous buffers,
it is highly susceptible to hydrolysis. By adhering to the storage and handling guidelines
outlined in this document, researchers can minimize reagent degradation, reduce experimental
variability, and ensure the generation of accurate and reproducible data. The use of fresh,
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properly prepared solutions is the most important practice for maximizing the performance of
Calcein AM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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